Cas no 638146-79-9 (Benzamide,N-(1-ethyl-1H-tetrazol-5-yl)-3-methoxy-)

• Product Name: Benzamide,N-(1-ethyl-1H-tetrazol-5-yl)-3-methoxy-
• CAS No: 638146-79-9
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 500426
• PubChem ID: 925659
• Update Time: 2025-04-19

Benzamide,N-(1-ethyl-1H-tetrazol-5-yl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(1-ethyl-1H-tetrazol-5-yl)-3-methoxy-
• Benzamide, N-(1-ethyl-1H-tetrazol-5-yl)-3-methoxy- (9CI)
• N-(1-ethyltetrazol-5-yl)-3-methoxybenzamide
• MLS000718710
• SMR000290978
• CHEMBL1507986
• AKOS000584592
• Benzamide,N-(1-ethyl-1H-tetrazol-5-yl)-3-methoxy-(9ci)
• HMS2726H06
• DTXSID90358946
• 638146-79-9

• Inchi： 1S/C11H13N5O2/c1-3-16-11(13-14-15-16)12-10(17)8-5-4-6-9(7-8)18-2/h4-7H,3H2,1-2H3,(H,12,13,15,17)
• InChI Key： ACECEMRPKSUVBB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(NC1=NN=NN1CC)=O

Computed Properties

• Exact Mass: 247.10709
• Monoisotopic Mass: 247.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 81.93